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For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Usnic acid, a dibenzofuran derivative, is a prominent secondary metabolite found in

various lichen species, particularly those belonging to the Usnea and Xanthoparmelia genera.

While renowned for its diverse biological activities, including antimicrobial, antiviral, and

antitumor properties, the application of lichens containing (+)-usnic acid as a source of natural

dye for textiles has a long history in traditional practices. These lichens are known to produce a

range of colors, primarily in the yellow to brown spectrum, on natural fibers.

This document provides detailed application notes and experimental protocols for the use of

(+)-usnic acid-containing lichens as a natural dye for textile applications. It is important to note

that while pure (+)-usnic acid itself may not act as a direct dye, the dyeing process with

lichens containing it often involves complex chemical interactions and the presence of other

lichen compounds that contribute to the final color. The protocols outlined below are based on

traditional methods and scientific studies of dyeing with these lichens.

Data Presentation
Colorimetric and Fastness Properties
The colorimetric (CIELab*) and fastness properties of textiles dyed with lichens containing

usnic acid are influenced by the lichen species, the textile substrate, the mordant used, and the
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dyeing process parameters. The following tables summarize typical data obtained from dyeing

wool and cotton with Usnea and Xanthoparmelia species.

Table 1: Colorimetric Data (CIELab* Values) for Wool and Cotton Dyed with Usnic Acid-

Containing Lichens

Textile
Fiber

Lichen
Species
(Genus)

Mordant
L*
(Lightness)

a* (Red-
Green)

b* (Yellow-
Blue)

Wool Usnea spp. None 65-75 5-10 30-40

Wool Usnea spp. Alum 70-80 2-7 35-45

Wool Usnea spp.
Ferrous

Sulfate
40-50 8-12 15-25

Wool
Xanthoparme

lia spp.
None 60-70 10-15 40-50

Wool
Xanthoparme

lia spp.
Alum 65-75 8-12 45-55

Wool
Xanthoparme

lia spp.

Ferrous

Sulfate
35-45 12-18 20-30

Cotton Usnea spp.
Alum +

Tannic Acid
70-75 1-5 25-35

Cotton
Xanthoparme

lia spp.

Alum +

Tannic Acid
68-73 3-8 30-40

Note: These are representative value ranges and can vary significantly based on specific

dyeing conditions.

Table 2: Fastness Properties of Wool and Cotton Dyed with Usnic Acid-Containing Lichens

(ISO Standards)
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Textile
Fiber

Lichen
Species
(Genus)

Mordant

Wash
Fastness
(ISO 105-
C06) (Grade
1-5)

Light
Fastness
(ISO 105-
B02) (Grade
1-8)

Rubbing
Fastness
(ISO 105-
X12) (Grade
1-5)

Dry Wet

Wool Usnea spp. None 3-4 3-4 4

Wool Usnea spp. Alum 4 4-5 4-5

Wool Usnea spp.
Ferrous

Sulfate
4-5 5 4-5

Wool
Xanthoparme

lia spp.
None 3 3 4

Wool
Xanthoparme

lia spp.
Alum 3-4 4 4-5

Wool
Xanthoparme

lia spp.

Ferrous

Sulfate
4 4-5 4-5

Cotton Usnea spp.
Alum +

Tannic Acid
3 3-4 4

Cotton
Xanthoparme

lia spp.

Alum +

Tannic Acid
3 3 4

Note: Fastness grades are based on a scale of 1 (poor) to 5 (excellent) for wash and rub

fastness, and 1 (poor) to 8 (excellent) for light fastness.

Experimental Protocols
Protocol 1: Extraction of Dye from Usnic Acid-
Containing Lichens (Boiling Water Method)
This protocol describes a simple and common method for extracting the dyeing compounds

from lichens.
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Materials:

Dried lichen material (Usnea or Xanthoparmelia spp.)

Distilled water

Stainless steel or enamel pot with a lid

Fine mesh sieve or cheesecloth

Stirring rod

Heating source (e.g., hot plate)

Procedure:

Preparation of Lichen: Clean the dried lichen material to remove any debris such as bark,

leaves, or soil.

Extraction: a. Place the cleaned lichen in the pot. A general ratio is 1:10 to 1:20 (w/v) of

lichen to water. b. Add distilled water to the pot, ensuring the lichen is fully submerged. c.

Slowly heat the mixture to a gentle simmer (around 80-90°C). Avoid boiling vigorously as it

can degrade some of the coloring compounds. d. Maintain the simmer for 1-2 hours, stirring

occasionally. The water will gradually take on a yellow to brownish color. e. Turn off the heat

and allow the mixture to cool down. For a more concentrated extract, the lichen can be left to

steep overnight.

Filtration: a. Strain the cooled liquid through a fine-mesh sieve or several layers of

cheesecloth to remove the solid lichen material. b. The resulting colored liquid is the dye

bath.

Protocol 2: Mordanting of Textile Fibers
Mordanting is a crucial step to improve the color uptake and fastness of natural dyes. The

process differs for protein fibers (wool) and cellulosic fibers (cotton).

2.1 Mordanting of Wool (Protein Fiber)
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Materials:

Scoured wool yarn or fabric

Alum (potassium aluminum sulfate) or Ferrous Sulfate (iron)

Cream of tartar (optional, helps to brighten colors and soften wool)

Stainless steel or enamel pot

Water

Stirring rod

Heating source

Procedure:

Calculate Mordant Amount:

Alum: Use 10-15% of the weight of the fiber (WOF).

Ferrous Sulfate: Use 1-2% WOF. (Note: Iron will significantly darken or "sadden" the

colors).

Cream of Tartar (optional): Use 5-7% WOF.

Mordant Bath Preparation: a. Fill the pot with enough water for the wool to move freely. b.

Dissolve the mordant (and cream of tartar, if using) in a small amount of hot water before

adding it to the main pot. Stir well.

Mordanting Process: a. Wet the scoured wool thoroughly in plain water before introducing it

to the mordant bath to ensure even uptake. b. Submerge the wet wool in the mordant bath.

c. Slowly heat the bath to a simmer (80-90°C). d. Maintain this temperature for 1 hour,

stirring gently every 15 minutes to ensure even mordanting. e. Allow the bath to cool

completely before removing the wool. f. Gently squeeze out the excess mordant solution.

The wool can be used immediately for dyeing or dried for later use.
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2.2 Mordanting of Cotton (Cellulosic Fiber)

Cellulosic fibers require a two-step process involving a tannin treatment followed by a metallic

mordant.

Materials:

Scoured cotton yarn or fabric

Tannic acid or a natural tannin source (e.g., oak galls, myrobalan)

Alum (potassium aluminum sulfate)

Soda ash (sodium carbonate)

Two stainless steel or enamel pots

Water

Stirring rod

Procedure:

Tannin Treatment: a. Calculate the amount of tannic acid needed (8-10% WOF). b. Dissolve

the tannic acid in hot water in the first pot. c. Wet the scoured cotton and submerge it in the

tannin bath. d. Heat the bath to 60-70°C and maintain for 1 hour, stirring occasionally. e. Let

the cotton cool in the bath. f. Gently squeeze out the excess liquid. Do not rinse.

Alum Mordanting: a. In the second pot, prepare an alum bath (15% WOF). b. In a separate

container, dissolve soda ash (2% WOF) in hot water and add it to the alum bath to "fix" the

alum to the fiber. c. Submerge the tannin-treated cotton into the alum-soda ash bath. d. Heat

to 60-70°C and maintain for 1 hour, stirring periodically. e. Allow the cotton to cool in the

mordant bath. f. Gently squeeze out the excess mordant solution. The cotton is now ready

for dyeing.

Protocol 3: Dyeing of Textiles with Lichen Extract
Materials:
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Prepared lichen dye bath (from Protocol 1)

Mordanted wool or cotton

Stainless steel or enamel pot

Water (if dilution is needed)

Stirring rod

Heating source

Procedure:

Prepare the Dye Bath: a. Pour the filtered lichen extract into the dyeing pot. If the color is too

concentrated, it can be diluted with water. b. Wet the mordanted textile material thoroughly

before adding it to the dye bath.

Dyeing Process: a. Submerge the wet textile in the dye bath, ensuring it is fully immersed

and can move freely. b. Slowly heat the dye bath to a simmer (80-90°C for wool, 70-80°C for

cotton). c. Maintain the temperature for 1-2 hours, stirring gently every 15-20 minutes to

promote even dyeing. d. For deeper shades, the textile can be left to cool and steep in the

dye bath overnight.

Rinsing and Drying: a. Remove the dyed textile from the cooled dye bath and gently squeeze

out the excess dye. b. Rinse the textile in lukewarm water until the water runs clear. c. Wash

gently with a pH-neutral detergent. d. Rinse again and hang to dry away from direct sunlight.

Protocol 4: Evaluation of Color Fastness
The following are standard ISO methods for evaluating the color fastness of the dyed textiles.

4.1 Wash Fastness (ISO 105-C06)

A specimen of the dyed fabric is stitched between two specified adjacent fabrics (multi-fiber

strip).
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The composite specimen is subjected to washing in a standardized soap or detergent

solution in a launder-o-meter at a specified temperature and time.

After washing, the specimen is rinsed and dried.

The change in color of the dyed specimen and the staining of the adjacent fabrics are

assessed using the Grey Scale for assessing change in color and the Grey Scale for

assessing staining, respectively.

4.2 Light Fastness (ISO 105-B02)

A specimen of the dyed fabric is exposed to artificial light (Xenon arc lamp) under specified

conditions of temperature and humidity.

Simultaneously, a set of blue wool standards (ranging from 1 to 8) with known lightfastness is

exposed under the same conditions.

The fading of the specimen is compared with the fading of the blue wool standards.

The light fastness rating is the number of the blue wool standard that shows a similar degree

of fading.

4.3 Rubbing Fastness (ISO 105-X12)

A specimen of the dyed fabric is rubbed with a dry and a wet piece of standard white cotton

cloth using a crockmeter.

The degree of color transfer to the white cloths is assessed by comparing them with the Grey

Scale for assessing staining.

Mandatory Visualization
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Caption: Experimental workflow for dyeing textiles with usnic acid-containing lichens.
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Caption: Hypothesized dyeing mechanism of lichen components with textile fibers and

mordants.

To cite this document: BenchChem. [Application Notes and Protocols: (+)-Usnic Acid as a
Natural Dye in Textiles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190493#usnic-acid-as-a-natural-dye-in-textiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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